Cas no 1806063-33-1 (6-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 6-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1806063-33-1
• MF: C₉H₆Cl₂F₂N₂
• MW: 251.060146808624
• CID: 4871136
• Update Time: 2025-10-25

6-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H6Cl2F2N2/c10-4-5-3-7(11)15-8(9(12)13)6(5)1-2-14/h3,9H,1,4H2
• InChI Key： WITOXSHPEYYCFE-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C(F)F)C=1CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 6-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile

Comprehensive Guide to 6-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806063-33-1)

6-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806063-33-1) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a nitrile moiety, offers versatility in synthetic pathways, making it a valuable intermediate for developing novel bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives like 6-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors targeting enzymes or receptors. The compound’s chloro and difluoromethyl substitutions contribute to its electrophilic reactivity, enabling precise modifications in medicinal chemistry applications.

The synthesis of CAS No. 1806063-33-1 involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include halogenation and cyanation, followed by selective functionalization to introduce the chloromethyl group. Advanced techniques like HPLC purification and NMR characterization ensure high purity, critical for its use in high-throughput screening (HTS) assays. Its stability under ambient conditions further enhances its practicality in laboratory settings.

From an industrial perspective, 6-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile aligns with the growing trend of sustainable chemistry. Companies are optimizing synthetic routes to minimize waste and energy consumption, addressing the green chemistry principles increasingly demanded by regulatory bodies. This compound’s scalability makes it attractive for contract manufacturing organizations (CMOs) serving the pharmaceutical and crop protection sectors.

Emerging trends in AI-driven drug discovery have also spotlighted CAS No. 1806063-33-1. Machine learning models predict its potential as a scaffold for kinase inhibitors or GPCR modulators, accelerating virtual screening workflows. Additionally, its structure-activity relationship (SAR) data is being curated in cheminformatics databases, aiding in hit-to-lead optimization campaigns.

For researchers sourcing this compound, quality parameters such as ≥98% purity (confirmed by LC-MS) and proper storage conditions (e.g., desiccated at -20°C) are essential. Suppliers often provide technical datasheets detailing solubility (e.g., in DMSO or acetonitrile) and handling precautions to ensure reproducibility in experiments.

In summary, 6-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806063-33-1) exemplifies the intersection of innovative chemistry and applied research. Its adaptability across drug development, agrochemical design, and computational chemistry underscores its relevance in modern scientific endeavors. As the industry shifts toward precision synthesis and data-driven discovery, this compound is poised to remain a cornerstone in heterocyclic chemistry advancements.